Cas no 1361720-98-0 (5-Fluoro-2-hydroxy-4-(2,3,6-trichlorophenyl)pyridine)

• Product Name: 5-Fluoro-2-hydroxy-4-(2,3,6-trichlorophenyl)pyridine
• CAS No: 1361720-98-0
• MF: C₁₁H₅Cl₃FNO
• MW: 292.520903348923
• CID: 4919829
• Update Time: 2025-10-29

5-Fluoro-2-hydroxy-4-(2,3,6-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-hydroxy-4-(2,3,6-trichlorophenyl)pyridine

• Inchi： 1S/C11H5Cl3FNO/c12-6-1-2-7(13)11(14)10(6)5-3-9(17)16-4-8(5)15/h1-4H,(H,16,17)
• InChI Key： RJYMZFBJMUMAPL-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1=CC(NC=C1F)=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 396
• XLogP3: 3.1
• Topological Polar Surface Area: 29.1

Additional information on 5-Fluoro-2-hydroxy-4-(2,3,6-trichlorophenyl)pyridine

Introduction to 5-Fluoro-2-hydroxy-4-(2,3,6-trichlorophenyl)pyridine (CAS No. 1361720-98-0)

5-Fluoro-2-hydroxy-4-(2,3,6-trichlorophenyl)pyridine, a compound with the CAS number 1361720-98-0, is a unique and versatile molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinctive pyridine core, substituted with a fluoro group, a hydroxy group, and a trichlorophenyl moiety. These functional groups contribute to its diverse chemical properties and potential biological activities.

The synthesis of 5-Fluoro-2-hydroxy-4-(2,3,6-trichlorophenyl)pyridine involves several intricate steps, often starting from readily available starting materials such as 2,3,6-trichlorophenol and 5-fluoro-2-chloropyridine. The reaction conditions and catalysts used can significantly influence the yield and purity of the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly and efficient synthetic routes for this compound.

In terms of its physical properties, 5-Fluoro-2-hydroxy-4-(2,3,6-trichlorophenyl)pyridine is a crystalline solid with a melting point typically ranging from 140 to 145°C. Its solubility in various solvents is an important consideration for both synthesis and application purposes. For instance, it exhibits good solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but limited solubility in non-polar solvents like hexane.

The biological activity of 5-Fluoro-2-hydroxy-4-(2,3,6-trichlorophenyl)pyridine has been the subject of numerous studies. One of its most notable applications is in the development of novel anti-inflammatory agents. Research has shown that this compound possesses potent anti-inflammatory properties, which are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings have opened up new avenues for its use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory potential, 5-Fluoro-2-hydroxy-4-(2,3,6-trichlorophenyl)pyridine has also shown promise in the field of cancer research. Studies have demonstrated that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. For example, it has been shown to inhibit the PI3K/Akt pathway, which is frequently dysregulated in many types of cancer. This makes it a potential candidate for the development of new anticancer drugs.

The pharmacokinetic properties of 5-Fluoro-2-hydroxy-4-(2,3,6-trichlorophenyl)pyridine are another critical aspect of its evaluation. Preclinical studies have indicated that it has favorable oral bioavailability and a reasonable half-life in vivo. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Toxicity studies have also been conducted to assess the safety profile of 5-Fluoro-2-hydroxy-4-(2,3,6-trichlorophenyl)pyridine. Results from these studies suggest that it exhibits low toxicity at therapeutic doses. However, as with any new chemical entity (NCE), further investigations are necessary to fully understand its long-term safety and potential side effects.

In conclusion, 5-Fluoro-2-hydroxy-4-(2,3,6-trichlorophenyl)pyridine (CAS No. 1361720-98-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, contributing to the advancement of drug discovery and development.